2,4-Dibromophenyl 3-methoxybenzoate

• Molecular Formula: C14H10Br2O3
• Molecular Weight: 386.03 g/mol
• IUPAC Name: (2,4-dibromophenyl) 3-methoxybenzoate
• InChI: InChI=1S/C14H10Br2O3/c1-18-11-4-2-3-9(7-11)14(17)19-13-6-5-10(15)8-12(13)16/h2-8H,1H3
• InChI Key: FEDKKPKJNAONAA-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)OC2=C(C=C(C=C2)Br)Br

Description

2,4-Dibromophenyl 3-methoxybenzoate is an aromatic ester featuring a 3-methoxybenzoate moiety linked to a 2,4-dibromophenyl group. This compound belongs to the class of halogenated benzoate esters, characterized by their brominated aromatic rings and ester functional groups. The 3-methoxy group on the benzoate moiety contributes steric and electronic effects, which may modulate solubility and coordination behavior.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural differences between 2,4-dibromophenyl 3-methoxybenzoate and related compounds:

Compound Name	Substituents on Aromatic Rings	Functional Groups	Molecular Weight (g/mol)
2,4-Dibromophenyl 3-methoxybenzoate	2,4-dibromo (phenyl); 3-methoxy (benzoate)	Ester, Br, OCH3	~374.0 (estimated)
Methyl 3-methoxybenzoate	3-methoxy (benzoate)	Ester, OCH3	166.17
Phenyl benzoate	None (simple phenyl and benzoate)	Ester	198.22
3-Methoxybenzoate sodium salt	3-methoxy (benzoate)	Carboxylate salt, OCH3	~178.1 (sodium salt)

Key Observations :

• Halogenation: The bromine atoms in 2,4-dibromophenyl 3-methoxybenzoate distinguish it from non-halogenated analogs like phenyl benzoate.
• Methoxy Positioning: The 3-methoxy group in the benzoate moiety aligns with analogs such as methyl 3-methoxybenzoate, but the additional bromine substituents alter electronic effects. For example, bromine’s electron-withdrawing nature may reduce the electron-donating capacity of the methoxy group compared to non-brominated derivatives .

Physicochemical Properties

Infrared Spectroscopy

Infrared (IR) spectral data for 3-methoxybenzoate derivatives provide insights into coordination behavior and bond characteristics. In the sodium salt of 3-methoxybenzoate, carboxylate anti-symmetrical ($ \nu{\text{as}}(COO^-) $) and symmetrical ($ \nu{\text{sym}}(COO^-) $) stretching frequencies are observed at 1568 cm$^{-1}$ and 1400 cm$^{-1}$ , respectively, indicative of bidentate coordination . For 2,4-dibromophenyl 3-methoxybenzoate, the ester carbonyl (C=O) stretch is expected to appear near 1720–1740 cm$^{-1}$ , distinct from carboxylate salts due to the absence of ionic resonance stabilization.

Thermal Stability

While direct data on 2,4-dibromophenyl 3-methoxybenzoate are unavailable, brominated aromatic esters generally exhibit higher thermal decomposition temperatures compared to non-halogenated analogs. For example, phenyl benzoate (decomposition ~250°C) lacks bromine’s stabilizing effects, whereas brominated derivatives may resist degradation up to 300–350°C .